N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide

• IUPAC Name: N-[2-[6-(furan-2-yl)pyridazin-3-yl]oxyethyl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H18N4O3S/c1-14-19(29-21(23-14)15-6-3-2-4-7-15)20(26)22-11-13-28-18-10-9-16(24-25-18)17-8-5-12-27-17/h2-10,12H,11,13H2,1H3,(H,22,26)
• InChI Key: QTZSBQQXVVWIDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCOC3=NN=C(C=C3)C4=CC=CO4
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Heterocyclic Synthesis and Reactions : Studies on cyclic compounds have shown the potential for synthesizing diverse heterocyclic derivatives, which are foundational in developing pharmaceuticals and materials science. For example, reactions of cyclic oxalyl compounds with hydrazines or hydrazones have led to the synthesis of various ester or amide derivatives, demonstrating the versatility of these compounds in chemical synthesis (Şener et al., 2002).

Biological Applications

• Antibacterial and Antioxidant Activities : Furan and pyridazine derivatives have been explored for their antibacterial, antiurease, and antioxidant properties. For instance, new 1,2,4-triazole Schiff base and amine derivatives exhibited effective antiurease and antioxidant activities, indicating potential applications in addressing oxidative stress and bacterial infections (Sokmen et al., 2014).

Antiviral Activity

• Anti-avian Influenza Virus : Heterocyclic compounds based on furanone derivatives have shown promising antiviral activity against H5N1 avian influenza virus, highlighting their potential in antiviral drug development. Specific compounds exhibited significant effects, suggesting a pathway for new antiviral therapeutics (Flefel et al., 2012).

Antimicrobial Properties

• Antimicrobial Evaluation : Novel thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating the potential of such compounds in developing new antimicrobial agents. This research underscores the importance of heterocyclic compounds in addressing microbial resistance (Bhuiyan et al., 2006).